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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
the handling of Disperse Orange 1 (DO1), an azo dye. The information is compiled from safety
data sheets and scientific literature to ensure a comprehensive resource for laboratory
personnel.

Chemical and Physical Properties

Disperse Orange 1 is a brownish powder with the chemical name 4-((4-nitrophenyl)azo)-N-
phenylaniline.[1][2] While it is insoluble in water, it is soluble in many organic solvents.[2][3]
Commercial samples of Disperse Orange 1 may contain approximately 25% of the dye by
weight, with the remainder being composed of sodium chloride and other salts.[4]
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Property Value Reference(s)

Chemical Formula C18H14N402 [2]

Molecular Weight 318.33 g/mol [2]

CAS Number 2581-69-3 [1][5]

Appearance Brownish powder [1112]

Melting Point 151-160 °C [2][6]

- Insoluble (0.4775 pg/L at 25

Water Solubility [2][3]

OC)
) - Soluble in many organic

Organic Solvent Solubility [2]

solvents

Hazard Identification and GHS Classification

Disperse Orange 1 is classified as a hazardous substance. The primary health concern
associated with this chemical is skin sensitization.[5][7][8]

GHS Classification:

Skin Sensitization (Category 1): May cause an allergic skin reaction.[7][8]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[5]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[5]

Hazard Statements:
e H317: May cause an allergic skin reaction.[7][8]

e H302: Harmful if swallowed.[5]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://scialert.net/fulltext/?doi=jest.2016.188.197
https://scialert.net/fulltext/?doi=jest.2016.188.197
https://www.researchgate.net/publication/51229018_The_azo_dye_Disperse_Orange_1_induces_DNA_damage_and_cytotoxic_effects_but_does_not_cause_ecotoxic_effects_in_Daphnia_similis_and_Vibrio_fischeri
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://www.researchgate.net/publication/51229018_The_azo_dye_Disperse_Orange_1_induces_DNA_damage_and_cytotoxic_effects_but_does_not_cause_ecotoxic_effects_in_Daphnia_similis_and_Vibrio_fischeri
https://scialert.net/fulltext/?doi=jest.2016.188.197
https://scialert.net/fulltext/?doi=jest.2016.188.197
https://pubmed.ncbi.nlm.nih.gov/19442572/
https://scialert.net/fulltext/?doi=jest.2016.188.197
https://www.researchgate.net/publication/257560794_Corrigendum_to_The_azo_dyes_Disperse_Red_1_and_Disperse_Orange_1_increase_the_micronuclei_frequencies_in_human_lymphocytes_and_in_HepG2_cells_Mutat_Res_676_2009_83-86
https://scialert.net/fulltext/?doi=jest.2016.188.197
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://www.researchgate.net/publication/24427655_The_azo_dyes_Disperse_Red_1_and_Disperse_Orange_1_increase_the_micronuclei_frequencies_in_human_lymphocytes_and_in_HepG2_cells
https://www.mdpi.com/2305-6304/12/2/111
https://www.researchgate.net/publication/24427655_The_azo_dyes_Disperse_Red_1_and_Disperse_Orange_1_increase_the_micronuclei_frequencies_in_human_lymphocytes_and_in_HepG2_cells
https://www.mdpi.com/2305-6304/12/2/111
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://www.researchgate.net/publication/24427655_The_azo_dyes_Disperse_Red_1_and_Disperse_Orange_1_increase_the_micronuclei_frequencies_in_human_lymphocytes_and_in_HepG2_cells
https://www.mdpi.com/2305-6304/12/2/111
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

Toxicological Information

The toxicological properties of Disperse Orange 1 have not been fully investigated, and
quantitative data such as LD50 values are not readily available.[1] However, existing studies
indicate several areas of concern.

Genotoxicity and Mutagenicity

In vitro studies have demonstrated that Disperse Orange 1 can induce DNA damage and has
cytotoxic effects.[1] It has been shown to cause frameshift mutations in Salmonella
typhimurium strains, and this mutagenicity is enhanced by nitroreductase and o-
acetyltransferase enzymes.[1]

Cytotoxicity and Apoptosis

Disperse Orange 1 has been observed to induce apoptosis in human hepatoma (HepG2) cells
after 72 hours of contact.[1] Studies have also indicated that it can reduce mitochondrial activity
in these cells.[9]

Experimental Protocols

The following are summaries of methodologies used in key toxicological studies of Disperse
Orange 1.

Comet Assay for Genotoxicity

e Cell Line: Human hepatoma (HepG2) cells.

e Procedure: Cells are exposed to various concentrations of Disperse Orange 1. After
exposure, the cells are embedded in agarose on a microscope slide, lysed, and subjected to
electrophoresis. The resulting "comet-like" shapes, with tails of fragmented DNA, are
analyzed to quantify the extent of DNA damage.[1]
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Salmonella/Microsome Mutagenicity Assay (Ames Test)

o Bacterial Strains:Salmonella typhimurium strains TA98 and YG1041 (with and without
metabolic activation systems like S9 mix).

o Procedure: The bacterial strains, which are engineered to be unable to synthesize histidine,
are exposed to Disperse Orange 1. The number of revertant colonies (colonies that have
regained the ability to synthesize histidine) is counted. A significant increase in the number of
revertant colonies compared to the control indicates mutagenicity.[1]

Cell Viability Assays (MTT and CCK-8)

e Cell Line: HepG2 cells.
e Procedure:

o MTT Assay: Measures the metabolic activity of cells. Viable cells with active mitochondria
reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of
formazan produced is proportional to the number of living cells and is quantified by
measuring the absorbance at a specific wavelength.[9]

o CCK-8 Assay: A more sensitive assay where the tetrazolium salt WST-8 is reduced by
cellular dehydrogenases to a yellow-colored formazan dye. The amount of formazan is
directly proportional to the number of living cells and is measured spectrophotometrically.

[°]

Micronucleus Assay

¢ Cell Lines: Human lymphocytes and HepG2 cells.

o Procedure: Cells are exposed to Disperse Orange 1. After an appropriate incubation period,
the cells are harvested and stained to visualize the nucleus and any micronuclei. Micronuclei
are small, extra-nuclear bodies that contain fragments of chromosomes or whole
chromosomes that were not incorporated into the daughter nuclei during cell division. An
increase in the frequency of micronuclei indicates chromosomal damage.[6][7]

Signaling Pathways

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/51229018_The_azo_dye_Disperse_Orange_1_induces_DNA_damage_and_cytotoxic_effects_but_does_not_cause_ecotoxic_effects_in_Daphnia_similis_and_Vibrio_fischeri
https://www.researchgate.net/publication/230594087_Hepatotoxicity_Assessment_of_the_Azo_Dyes_Disperse_Orange_1_DO1_Disperse_Red_1_DR1_and_Disperse_Red_13_DR13_in_HEPG2_Cells
https://www.researchgate.net/publication/230594087_Hepatotoxicity_Assessment_of_the_Azo_Dyes_Disperse_Orange_1_DO1_Disperse_Red_1_DR1_and_Disperse_Red_13_DR13_in_HEPG2_Cells
https://pubmed.ncbi.nlm.nih.gov/19442572/
https://www.researchgate.net/publication/24427655_The_azo_dyes_Disperse_Red_1_and_Disperse_Orange_1_increase_the_micronuclei_frequencies_in_human_lymphocytes_and_in_HepG2_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

While the precise signaling pathways of Disperse Orange 1-induced toxicity are not fully
elucidated, its known ability to cause DNA damage and induce apoptosis suggests the
involvement of key cellular stress response pathways.

Cellular Response Apoptotic Pathway

Cellular Stress

@se Orange 1 )

DNA Damage P53 Activation Bax/Bak Activation Cytochrome ¢ Release Caspase Activation Apoptosis

Mitochondrial Dysfunction

Click to download full resolution via product page
Caption: Potential apoptotic pathway induced by Disperse Orange 1.
Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

o Handling: Use with adequate ventilation and minimize dust generation.[1] Avoid contact with
skin, eyes, and clothing.[1] Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep
away from incompatible substances such as strong oxidizing agents.[1]
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Caption: Recommended workflow for safely handling Disperse Orange 1.
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Exposure Controls and Personal Protective
Equipment

o Engineering Controls: Work in a well-ventilated area. A safety shower and eyewash station
should be readily available.[1]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[1]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be worn.[1]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][5]

o Skin Contact: Immediately wash the skin with plenty of soap and water for at least 15
minutes.[1][5] Remove contaminated clothing.[1] Seek medical attention if irritation or a rash
occurs.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water and give them 2-4 cupfuls of milk or water to drink.[1] Seek immediate medical
attention.[1]

Firefighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[1][5]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and
carbon monoxide may be generated.[1]
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o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][5]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment.[1][5] Avoid breathing
dust.[5]

e Environmental Precautions: Prevent the material from entering drains or waterways.[5]

e Methods for Cleaning Up: Vacuum or sweep up the material and place it into a suitable
disposal container.[1] Avoid generating dust.[1] Clean the spill area thoroughly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594350#health-and-safety-considerations-for-
handling-disperse-orange-aj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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